Cas no 95936-53-1 (2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester)

2-B-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester is a specialized ribofuranosyl-thiazole derivative with applications in nucleoside chemistry and pharmaceutical research. Its key structural features include a ribofuranosyl moiety linked to a thiazole ring, functionalized with an ethyl ester group, enhancing its utility as an intermediate in synthetic pathways. This compound is particularly valuable for modifying nucleoside analogs, enabling the development of novel bioactive molecules. Its ethyl ester group offers improved solubility and reactivity, facilitating further derivatization. The product is characterized by high purity and stability, making it suitable for rigorous research applications, including drug discovery and biochemical studies. Proper handling under controlled conditions is recommended to preserve its integrity.
2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester structure
95936-53-1 structure
Product Name:2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester
CAS No:95936-53-1
MF:C11H15NO6S
MW:289.30490231514
CID:1061018
PubChem ID:54008737
Update Time:2025-10-29

2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

    • 2-β-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester
    • (-)-ethyl 2-(β-D-ribofuranosyl)thiazole-4-carboxylate
    • 2-β-D-Ribofuranosyl-
    • D
    • Ethyl 2-β-D-ribofuranosylthiazole-4-carboxylate
    • 2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester
    • Inchi: 1S/C11H15NO6S/c1-2-17-11(16)5-4-19-10(12-5)9-8(15)7(14)6(3-13)18-9/h4,6-9,13-15H,2-3H2,1H3/t6-,7-,8-,9-/m1/s1
    • InChI Key: KQTOKYAUJBRPST-FNCVBFRFSA-N
    • SMILES: O[C@@H]1[C@H](O)[C@@H](CO)O[C@H]1C1SC=C(C(=O)OCC)N=1

Computed Properties

  • Exact Mass: 289.06200837g/mol
  • Monoisotopic Mass: 289.06200837g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 137Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 520.2±50.0 °C at 760 mmHg
  • Flash Point: 268.4±30.1 °C
  • Solubility: Acetone, Methanol
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester Security Information

2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
R415730-10mg
2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester
95936-53-1
10mg
$ 201.00 2023-09-06
TRC
R415730-50mg
2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester
95936-53-1
50mg
$ 845.00 2023-09-06
TRC
R415730-100mg
2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester
95936-53-1
100mg
$ 1346.00 2023-09-06

2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium ethoxide Solvents: Ethanol
Reference
A modified synthesis of tiazofurin
Ramasamy, Kanda S.; Averett, Devron, Nucleosides & Nucleotides, 1999, 18, 2425-2431

Production Method 2

Reaction Conditions
Reference
Product class 17: thiazoles
Kikelj, D.; Urleb, U., Science of Synthesis, 2002, 11, 627-833

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium ethoxide Solvents: Ethanol ;  12 h, rt
1.2 neutralized
Reference
Method of producing tiazofurin and other C-nucleosides
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium ethoxide Solvents: Ethanol
Reference
Procedures for obtaining ribo-C-nucleosides tiazofurin and selenazofurin
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Hydrofluoric acid Solvents: Acetonitrile
1.2 Solvents: Acetonitrile
Reference
Part VIII. Total synthesis of 2-(β-D-ribofuranosyl)thiazole-4-carboxamide (tiazofurin) and of precursors of ribo-C-nucleosides
Bimwala, R. Mampuya; Vogel, Pierre, Helvetica Chimica Acta, 1989, 72(8), 1825-32

Production Method 6

Reaction Conditions
Reference
Product class 7: oligo- and monosaccharide ethers
Robina, I.; Vogel, P., Science of Synthesis, 2008, 37, 645-845

2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester Raw materials

2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester Preparation Products

Additional information on 2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester

Recent Advances in the Study of 2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester (CAS: 95936-53-1)

The compound 2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester (CAS: 95936-53-1) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester as a key intermediate in the synthesis of nucleoside analogs. These analogs are of particular interest due to their antiviral and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against RNA-dependent RNA polymerase, a critical enzyme in the replication of several RNA viruses, including SARS-CoV-2.

In addition to its antiviral potential, research has also explored the compound's role in cancer therapy. A study conducted by researchers at the National Cancer Institute (NCI) in 2022 revealed that 2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester derivatives can selectively target cancer cells by interfering with DNA synthesis and repair mechanisms. This selectivity is attributed to the compound's ability to mimic natural nucleosides, thereby disrupting the metabolic pathways essential for cancer cell proliferation.

The synthesis of 2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester has also seen advancements in recent years. A 2023 paper in Organic Letters described a novel, high-yield synthetic route that utilizes green chemistry principles, reducing the environmental impact of the production process. This development is particularly significant for scaling up production for preclinical and clinical studies.

Despite these promising findings, challenges remain in the clinical translation of 2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester derivatives. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. However, the compound's versatility and the growing body of evidence supporting its therapeutic potential make it a promising candidate for future drug development efforts.

In conclusion, 2-b-D-Ribofuranosyl-4-thiazolecarboxylic Acid Ethyl Ester (CAS: 95936-53-1) represents a valuable scaffold in medicinal chemistry, with applications ranging from antiviral to anticancer therapies. Continued research into its derivatives and mechanisms of action will likely yield new insights and therapeutic options in the coming years.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd